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Compound of Interest

Compound Name: 4-Hydroxyproline

Cat. No.: B1632879 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of 4-
Hydroxyproline, a key amino acid in collagen synthesis and various research applications.

Adherence to these protocols is crucial for ensuring personnel safety and maintaining the

integrity of your experimental work. By providing clear, actionable guidance, we aim to be your

trusted partner in laboratory safety and chemical handling.

Personal Protective Equipment (PPE) Protocol
A robust PPE strategy is the primary defense against accidental exposure. The following table

outlines the minimum required PPE for various laboratory tasks involving 4-Hydroxyproline.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

Receiving and Storage

• Safety glasses with side

shields• Laboratory coat•

Nitrile gloves

• None required under normal

conditions

Handling of Powders/Solids

(e.g., weighing, aliquoting)

• Safety goggles• Laboratory

coat• Nitrile gloves

• Respiratory protection (e.g.,

N95 or P1 particulate filter

respirator) if dust formation is

likely or ventilation is

inadequate[1]

Solution Preparation and

Handling

• Safety glasses with side

shields• Laboratory coat•

Nitrile gloves

• Face shield if splashing is a

significant risk

Spill Cleanup

• Safety goggles• Laboratory

coat• Nitrile gloves (consider

double-gloving)

• Respiratory protection (e.g.,

N95 or P1 particulate filter

respirator) for large spills of

powder• Chemical-resistant

shoe covers if necessary

Operational Plan: Step-by-Step Guidance
A systematic approach to handling 4-Hydroxyproline minimizes risks and ensures procedural

consistency.

Receiving and Inspection
Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the container is clearly labeled with the chemical name, CAS number (51-35-4),

and any hazard warnings.

Confirm that the Safety Data Sheet (SDS) is readily accessible.

Storage
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Store 4-Hydroxyproline in a tightly sealed container in a cool, dry, and well-ventilated area.

[2]

Keep it away from incompatible materials, such as strong oxidizing agents.

General laboratory storage conditions (room temperature) are acceptable.

Weighing and Handling of Powder
All handling of powdered 4-Hydroxyproline that may generate dust should be conducted in

a well-ventilated area. A certified chemical fume hood is recommended to prevent inhalation

of airborne particles.

Use a dedicated and calibrated analytical balance for weighing.

Handle the powder gently to minimize dust formation.

After handling, thoroughly wash hands and any exposed skin with soap and water.

Solution Preparation
When dissolving 4-Hydroxyproline, add the solid to the solvent slowly to avoid splashing.

Be aware of the solubility characteristics; for example, its solubility in water is approximately

357.8 g/L at 20°C.

Ensure the dissolution vessel is appropriately sized and stable.

Disposal Plan
Dispose of unused 4-Hydroxyproline and its containers in accordance with local, state, and

federal regulations.

While not classified as a hazardous substance, it should not be disposed of down the drain

unless permitted by local ordinances.[3]

Collect waste material in a designated, labeled waste container.
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Contaminated materials such as gloves, paper towels, and weighing papers should be

placed in a sealed bag for disposal as solid waste.

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Hydroxyproline.

Property Value

Molecular Formula C₅H₉NO₃

Molecular Weight 131.13 g/mol

Melting Point 274 - 275 °C (decomposes)

Water Solubility 357.8 g/L (at 20°C)

Appearance White crystalline powder

Occupational Exposure Limits Not established

Emergency Procedures
First Aid Measures

Inhalation: Move the exposed person to fresh air. If breathing is difficult, seek medical

attention.[4][5]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

soap and plenty of water.[4][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention if irritation persists.[4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if you feel

unwell.[1][4]

Chemical Spill Workflow
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In the event of a spill, a structured response is critical to ensure safety and minimize

contamination. The following workflow outlines the necessary steps.

Immediate Actions

Assessment

Cleanup Procedure

Disposal

Alert Personnel in the Area

Evacuate Immediate Area (if necessary)

Ensure Adequate Ventilation

Assess Spill Size and Risk

Confirm Spilled Material is 4-Hydroxyproline

Don Appropriate PPE

Contain the Spill

Clean up Powder with a Damp Cloth or HEPA-filtered Vacuum Absorb Liquid with Inert Material

Decontaminate the Area

Collect Waste in a Labeled Container

Dispose of Waste According to Institutional Protocols
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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